2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}benzoic acid

• IUPAC Name: 2-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H13N3O4/c21-15(19-14-8-4-2-6-12(14)17(23)24)9-20-10-18-13-7-3-1-5-11(13)16(20)22/h1-8,10H,9H2,(H,19,21)(H,23,24)
• InChI Key: ANQQFZQSRJWCQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C17H13N3O4
• Molecular Weight: 323.30 g/mol

Description

This compound is a derivative of quinazolinone, a class of organic compounds with a wide range of biological properties. It has a linear formula of C19H17N3O4. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound includes a quinazolinyl group attached to a benzoic acid moiety via an acetyl amino linkage. The molecular weight is 351.365.

Scientific Research Applications

Proteomics Research

This compound is utilized in proteomics research, where it may serve as a precursor or a structural analog for the synthesis of more complex molecules that interact with proteins. .

Antimicrobial Activity

Quinazolinone derivatives, which include the core structure of this compound, have been studied for their antimicrobial properties. .

Future Directions

The future directions for research on this compound could involve exploring its potential biological activities, given the known activities of quinazolinone derivatives. Additionally, more research could be conducted to elucidate its synthesis methods, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

Quinazolinone derivatives, which this compound is a part of, have been reported to exhibit a wide range of biological activities . They have been used as analgesics, inhibitors for cathepsin G, Human leukocyte elastase, dual selective serotonin reuptake and potent inactivators of CIr serine protease .

Mode of Action

It is known that quinazolinone derivatives interact with various enzymes and receptors in the body, leading to their wide range of biological activities .

Biochemical Pathways

Given the wide range of biological activities exhibited by quinazolinone derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Quinazolinone derivatives have been reported to exhibit a wide range of biological activities, including antitubercular, antihypertensive, anticancer, anti-hiv, antiviral, anti-inflammatory, and antifungal activities .